2-Benzyloxyphenylisocyanide

• IUPAC Name: 1-isocyano-2-phenylmethoxybenzene
• InChI: InChI=1S/C14H11NO/c1-15-13-9-5-6-10-14(13)16-11-12-7-3-2-4-8-12/h2-10H,11H2
• InChI Key: FZJCCDZQKLSBHT-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=CC=C1OCC2=CC=CC=C2
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID40408566
• Molecular Weight: 209.24 g/mol
• CAS RN: 86652-64-4

Description

2-Benzyloxyphenylisocyanide (2-BOPI) is an organic compound that is widely used in the scientific research community, primarily for its ability to be used in synthesis and its potential applications in biochemistry and physiology. 2-BOPI is a white, crystalline solid that is soluble in organic solvents such as ethanol, methanol, and acetone. It is insoluble in water. The molecular formula of 2-BOPI is C11H10N2O and its molecular weight is 186.21 g/mol.

Scientific Research Applications

Corrosion Inhibition

Research demonstrates the effectiveness of certain compounds, including those related to 2-Benzyloxyphenylisocyanide, in inhibiting corrosion. For example, spirocyclopropane derivatives have shown promise in protecting mild steel in acidic environments, highlighting the potential of such compounds in industrial applications (Chafiq et al., 2020).

Photophysical Properties

The study of blue-green emitting Ruthenium(II) Diisocyano complexes, which involve 2-benzoxazol-2-ylphenolate, has provided insights into the photophysical properties of these complexes. Such research is crucial for developing materials with specific light emission characteristics, which can be used in various technological applications, including display technologies (Ho et al., 2019).

Molecular Dynamics and Quantum Chemistry

In the context of corrosion inhibition, the molecular dynamics and quantum chemistry of compounds related to this compound have been studied. These studies involve the investigation of electron distributions and interactions at the molecular level, essential for understanding and improving the efficiency of corrosion inhibitors (Chafiq et al., 2020).

Photostability and Photogenotoxicity

Research into the photostability of certain compounds, like Benzophenone-2, which shares similarities with this compound, has implications for their safe use in sunscreen formulations. Understanding the photogenotoxic potential of these compounds is crucial for assessing the risk associated with their exposure to UV radiation (Amar et al., 2018).

Synthesis of Complexes

The synthesis of Platinum(II) and Palladium(II) complexes with 1,2-dihydrobenzoxazol-2-ylidene ligands, which is related to the chemical family of this compound, provides insights into the complex chemical processes involved in creating compounds with specific properties. These studies are significant for the development of new materials in the field of organometallic chemistry (Kembach et al., 1997).